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Compound of Interest

Compound Name: DNQX (disodium salt)

Cat. No.: B12415722 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling DNQX (disodium salt), a selective AMPA/kainate receptor antagonist.

By adhering to these procedural steps, you can minimize risks and ensure the integrity of your

experiments.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling DNQX disodium salt, a comprehensive approach to personal protection is

crucial. The following table summarizes the recommended PPE to be used.
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PPE Category Item Specification

Eye Protection Safety Glasses
Should be worn as a minimum

precaution.[1]

Goggles
Recommended for greater

protection against splashes.

Hand Protection Gloves

Chemical-resistant gloves are

required. Use proper glove

removal technique to avoid

skin contact.[1]

Body Protection Lab Coat
A standard lab coat should be

worn.

Impervious Clothing

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[1]

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

In case of insufficient

ventilation, dust formation, or

for firefighting, a self-contained

breathing apparatus (SCBA) is

necessary.[1]

Operational Plan: From Handling to Disposal
A clear, step-by-step operational plan is essential for the safe handling and disposal of DNQX

disodium salt.

1. Engineering Controls:

Work in a well-ventilated place.[2]

Use a chemical fume hood if there is a risk of aerosol or dust formation.
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2. Safe Handling Practices:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Desiccate at room temperature.[3][4]

4. Spill Management:

Minor Spills:

Avoid dust formation.

Wear appropriate PPE.

Collect the spilled material using a method that does not generate dust (e.g., using a wet

paper towel).

Place in a suitable, closed container for disposal.

Major Spills:

Evacuate the area.

Ensure adequate ventilation.

Prevent the spill from entering drains.
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Contain and collect the material for disposal.

5. Disposal:

Dispose of waste material in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Workflow: Handling DNQX Disodium
Salt
The following diagram illustrates the standard workflow for handling DNQX disodium salt in a

laboratory setting.
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DNQX Handling Workflow Diagram
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This procedural guide is designed to be a trusted resource for laboratory professionals. By

integrating these safety and handling protocols into your daily workflow, you contribute to a

safer and more efficient research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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